Cas no 10052-12-7 (Cyclohexanone, 4-(3-methylbutyl)-)

• Product Name: Cyclohexanone, 4-(3-methylbutyl)-
• CAS No: 10052-12-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 1128151
• Update Time: 2024-07-27

Cyclohexanone, 4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(3-methylbutyl)-

• Inchi： 1S/C11H20O/c1-9(2)3-4-10-5-7-11(12)8-6-10/h9-10H,3-8H2,1-2H3
• InChI Key： BPUBMURFUMRSSA-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(CCC(C)C)CC1

Computed Properties

• Exact Mass: 168.151415g/mol
• Monoisotopic Mass: 168.151415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.28g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 227.2±8.0 °C(Predicted)